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Compound of Interest

Compound Name:
(4-Formyl-2-

methoxyphenoxy)acetic acid

Cat. No.: B158173 Get Quote

An In-depth Technical Guide on (4-Formyl-2-methoxyphenoxy)acetic acid

This technical guide provides a comprehensive overview of the molecular structure, formula,

and other key details of (4-Formyl-2-methoxyphenoxy)acetic acid, tailored for researchers,

scientists, and professionals in drug development.

Molecular Structure and Formula
(4-Formyl-2-methoxyphenoxy)acetic acid is an organic compound featuring a phenoxyacetic

acid backbone substituted with a formyl and a methoxy group on the benzene ring.[1] The

molecular formula for this compound is C10H10O5.[2][3][4]

The structure is characterized by a carboxylic acid group, an ether linkage, an aldehyde

(formyl) group, and a methoxy group attached to an aromatic ring. These functional groups are

key to its chemical reactivity and potential biological activity.[1]

Molecular Structure:

Physicochemical and Identification Data
A summary of the key quantitative data and identifiers for (4-Formyl-2-
methoxyphenoxy)acetic acid is presented in the table below for easy reference and

comparison.
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Property Value Reference

Molecular Formula C10H10O5 [2][3][4]

Molecular Weight 210.18 g/mol [2][5]

CAS Number 1660-19-1 [2][3]

Appearance White solid [6]

Melting Point 149-151 °C [6]

SMILES
COC1=C(C=CC(=C1)C=O)OC

C(=O)O
[2][7]

InChI

InChI=1S/C10H10O5/c1-14-9-

4-7(5-11)2-3-8(9)15-6-

10(12)13/h2-5H,6H2,1H3,

(H,12,13)

[7]

InChIKey
GRMPBSIGDVNLKQ-

UHFFFAOYSA-N
[7]

Storage Conditions
Store at 10°C - 25°C in a well-

closed container.
[2]

Experimental Protocol: Synthesis
A general method for the synthesis of (4-Formyl-2-methoxyphenoxy)acetic acid can be

adapted from procedures reported for analogous 2-(formylphenoxy)acetic acids.[6] The

synthesis typically involves the reaction of a substituted 2-hydroxybenzaldehyde with an alpha-

haloacetic acid ester, followed by hydrolysis. A plausible synthesis starting from vanillin (4-

hydroxy-3-methoxybenzaldehyde), an isomer of the required precursor, is often used for

related compounds. For the synthesis of the title compound, 4-formyl-2-methoxyphenol would

be the appropriate starting material.

General Synthesis Protocol:

Reaction Setup: A mixture of the corresponding 2-hydroxybenzaldehyde derivative (in this

case, 4-formyl-2-methoxyphenol) (10 mmol), methyl bromoacetate (13 mmol), and
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potassium carbonate (K2CO3) (20 mmol) is prepared in freshly distilled dimethylformamide

(DMF) (50 mL).[6]

Reaction Conditions: The reaction mixture is heated to 80 °C with stirring.[6] The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the solvent (DMF) is removed under reduced

pressure. The residue is then dissolved in a suitable organic solvent like ethyl acetate and

washed with a saturated potassium chloride solution.[6]

Purification: The organic layer is dried over anhydrous sodium sulfate (Na2SO4) and the

solvent is evaporated.[6] The resulting crude product can be further purified by

recrystallization or column chromatography to yield the pure (4-Formyl-2-
methoxyphenoxy)acetic acid.

Logical Workflow for Synthesis
The following diagram illustrates the logical workflow for the synthesis of (4-Formyl-2-
methoxyphenoxy)acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/s707219
https://www.biosynth.com/p/FF70846/1660-19-1-4-formyl-2-methoxyphenoxyacetic-acid
https://www.scbt.com/p/4-formyl-2-methoxyphenoxy-acetic-acid-1660-19-1
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8308317.aspx
https://www.chemscene.com/product/19728-22-4.html
https://www.rsc.org/suppdata/d4/ob/d4ob01194e/d4ob01194e1.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/686916
https://pubchemlite.lcsb.uni.lu/e/compound/686916
https://www.benchchem.com/product/b158173#4-formyl-2-methoxyphenoxy-acetic-acid-molecular-structure-and-formula
https://www.benchchem.com/product/b158173#4-formyl-2-methoxyphenoxy-acetic-acid-molecular-structure-and-formula
https://www.benchchem.com/product/b158173#4-formyl-2-methoxyphenoxy-acetic-acid-molecular-structure-and-formula
https://www.benchchem.com/product/b158173#4-formyl-2-methoxyphenoxy-acetic-acid-molecular-structure-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

